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Compound of Interest

Compound Name: 1,3-Diphenylpropanetrione

Cat. No.: B1361502 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 1,3-
Diphenylpropanetrione (CAS No. 643-75-4). This guide provides essential, immediate safety

and logistical information, including detailed operational and disposal plans to foster a secure

research environment.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling 1,3-Diphenylpropanetrione, a comprehensive approach to safety involves a

combination of engineering controls and appropriate personal protective equipment.

Engineering Controls:

Ventilation: Always handle 1,3-Diphenylpropanetrione in a well-ventilated area.[1] A

certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.

Eye Wash and Safety Shower: Ensure that a properly functioning eyewash station and safety

shower are readily accessible in the immediate work area.

Personal Protective Equipment: A multi-layered PPE approach is crucial for minimizing

exposure. The following table summarizes the required PPE for handling 1,3-
Diphenylpropanetrione.
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PPE Category Item Standard/Specification

Hand Protection Chemical-resistant gloves
Butyl or Nitrile rubber gloves

are recommended for ketones.

Eye Protection
Safety glasses with side

shields or Goggles

ANSI Z87.1 or EN 166

compliant.

Body Protection Laboratory coat
Standard lab coat to protect

skin and clothing.

Respiratory Dust respirator
NIOSH-approved respirator if

dust generation is likely.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1,3-Diphenylpropanetrione from receipt to disposal is

critical for safety and experimental integrity.

1. Preparation and Pre-Handling Check:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the most

current SDS for 1,3-Diphenylpropanetrione.

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

Prepare Workspace: Ensure the chemical fume hood is operational and the workspace is

clean and uncluttered. Have all necessary equipment and reagents within reach to avoid

unnecessary movement.

2. Handling the Compound:

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood to contain any dust or vapors.

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]
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Spill Preparedness: Have a spill kit readily available that is appropriate for solid chemical

spills.

3. Post-Handling:

Decontamination: Clean all equipment and the work surface thoroughly after use.

Glove Removal: Remove gloves using the proper technique to avoid contaminating your

hands.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan
Proper disposal of 1,3-Diphenylpropanetrione and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with 1,3-Diphenylpropanetrione,

including excess reagent, contaminated absorbent materials from spills, and disposable

weighing boats, in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: If 1,3-Diphenylpropanetrione is used in a solution, collect the liquid waste in

a separate, compatible, and clearly labeled hazardous waste container.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous liquid waste. Once decontaminated, the empty container can be

disposed of according to institutional guidelines for non-hazardous waste.

2. Labeling and Storage:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1,3-Diphenylpropanetrione".

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

satellite accumulation area, away from incompatible materials.
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3. Professional Disposal:

Contact Environmental Health and Safety (EHS): Contact your institution's EHS department

to arrange for the pickup and disposal of the hazardous waste.

Licensed Disposal Vendor: The EHS department will coordinate with a licensed hazardous

waste disposal vendor for the final, compliant disposal of the chemical waste, which will likely

involve incineration.

Quantitative Data
The following table summarizes key physical and chemical properties of 1,3-
Diphenylpropanetrione.

Property Value

CAS Number 643-75-4

Molecular Formula C₁₅H₁₀O₃

Molecular Weight 238.24 g/mol

Melting Point 71 °C

Boiling Point 393.1 °C at 760 mmHg

Flash Point 170.2 °C

Density 1.228 g/cm³

Visualized Workflows and Relationships
To further clarify the procedural and logical relationships in handling 1,3-
Diphenylpropanetrione, the following diagrams are provided.
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Caption: Workflow for the safe handling of 1,3-Diphenylpropanetrione.
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Caption: Hierarchy of controls for managing chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1,3-
Diphenylpropanetrione]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361502#personal-protective-equipment-for-
handling-1-3-diphenylpropanetrione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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